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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of Calconcarboxylic
acid (also known as Patton and Reeder's Reagent) in various common laboratory solvents.

This document is intended for researchers, scientists, and professionals in drug development

who utilize Calconcarboxylic acid in their work.

Introduction
Calconcarboxylic acid is a complexometric indicator commonly used in analytical chemistry

for the quantification of calcium ions. Its effectiveness in various experimental settings is often

dependent on its solubility in different solvent systems. This guide summarizes the available

quantitative and qualitative solubility data for Calconcarboxylic acid and provides a

standardized protocol for solubility determination.

Solubility Data
The solubility of Calconcarboxylic acid has been investigated in a range of aqueous and

organic solvents. The following table summarizes the available data from various sources. It is

important to note that solubility can be influenced by factors such as temperature, pH, and the

presence of other solutes.
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Solvent
Quantitative
Solubility

Qualitative
Description

Source(s)

Water 8 g/L (at 20°C)[1][2] Slightly soluble[3][4][5] [1][2],[3][4][5]

1 M Sodium

Hydroxide (NaOH)
10 mg/mL[6] Soluble [6]

Ethanol

10 ppm yields a clear

reddish-violet solution.

[7] 0.1% in 50%

Ethanol results in a

clear solution.[8]

Soluble[9][10] [7][8][9][10]

Methanol
0.4% solution is used

as an indicator.
Soluble[3][9][11][12] [3][9][11][12]

Acetone No data available No data available

Dimethyl Sulfoxide

(DMSO)
No data available No data available

Dimethylformamide

(DMF)
No data available No data available

Experimental Protocol for Solubility Determination
The following is a generalized, yet detailed, methodology for determining the solubility of a

compound such as Calconcarboxylic acid. This protocol is based on the shake-flask method,

a widely accepted technique for solubility assessment.

3.1. Materials

Calconcarboxylic acid

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Vials with screw caps
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Constant temperature shaker or incubator

Centrifuge

Syringe filters (chemically compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

3.2. Procedure

Preparation of Supersaturated Solutions:

Add an excess amount of Calconcarboxylic acid to a series of vials.

Accurately dispense a known volume of the desired solvent into each vial. The amount of

solid should be sufficient to ensure that undissolved solid remains at equilibrium.

Securely cap the vials.

Equilibration:

Place the vials in a constant temperature shaker or incubator set to the desired

experimental temperature (e.g., 25 °C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time required for equilibration should be determined experimentally.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a sufficient time to allow the excess solid to settle.

To further separate the solid from the solution, centrifuge the vials at a high speed.

Sample Collection and Dilution:

Carefully withdraw an aliquot of the clear supernatant using a syringe.
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Immediately filter the aliquot through a syringe filter into a clean vial to remove any

remaining microscopic particles.

Accurately dilute the filtered saturated solution with the appropriate solvent to a

concentration suitable for the chosen analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry.

Prepare a calibration curve using standard solutions of Calconcarboxylic acid of known

concentrations.

Determine the concentration of Calconcarboxylic acid in the diluted samples by

comparing their response to the calibration curve.

Calculation of Solubility:

Calculate the solubility of Calconcarboxylic acid in the solvent using the following

formula: Solubility (mg/mL or mol/L) = (Concentration from analysis) x (Dilution factor)

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of

Calconcarboxylic acid in different solvents.
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Caption: A workflow for determining the solubility of Calconcarboxylic acid.
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This guide provides a foundational understanding of the solubility of Calconcarboxylic acid.

For specific applications, it is recommended to experimentally determine the solubility under

the exact conditions of your experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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